N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide

• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide
• InChI: InChI=1S/C23H20N2O3/c1-13-10-15(3)21-19(11-13)25-23(28-21)18-12-16(8-9-20(18)26)24-22(27)17-7-5-4-6-14(17)2/h4-12,25H,1-3H3,(H,24,27)/b23-18+
• InChI Key: HDPQOSHLUKVZII-PTGBLXJZSA-N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)NC2=C/C(=C\3/NC4=CC(=CC(=C4O3)C)C)/C(=O)C=C2
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=C3NC4=CC(=CC(=C4O3)C)C)C(=O)C=C2

Description

N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide is not fully understood. However, studies have suggested that it may act by inhibiting key enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce tumor growth and inflammation, as well as improve overall survival rates. Additionally, it has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage in cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide in lab experiments is its potential as an anticancer and anti-inflammatory agent. Additionally, its relatively simple synthesis method and low cost make it an attractive compound for further study. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide. One area of focus could be further elucidating its mechanism of action and identifying potential targets for therapeutic intervention. Additionally, further studies could be conducted to determine its efficacy in treating other diseases, such as neurodegenerative disorders. Finally, research could also be conducted to improve the compound's solubility and bioavailability, which would make it more useful in a clinical setting.

Synthesis Methods

The synthesis of N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide involves several steps, including the condensation of 2-methylbenzoyl chloride with 3-amino-5,7-dimethyl-2-benzoxazolecarboxylic acid, followed by the cyclization of the resulting intermediate with 1,3-cyclohexanedione. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-[(3E)-3-(5,7-dimethyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-2-methylbenzamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, it has also been studied for its potential use as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in various animal models.